Cas no 40482-06-2 ((1S,2S)-2-aminocyclopentylmethanol)

• Product Name: (1S,2S)-2-aminocyclopentylmethanol
• CAS No: 40482-06-2
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD16294266
• CID: 1039505
• PubChem ID: 9793734
• Update Time: 2025-04-20

(1S,2S)-2-aminocyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• ((1R,2R)-2-Aminocyclopentyl)methanol
• (+/-)-cis-2-(hydroxymethyl)cyclopentylamine
• trans-(2-Amino-cyclopentyl)-methanol
• (1S,2S)-2-aminocyclopentylmethanol
• Cyclopentanemethanol, 2-amino-, (r,2r)-
• DTXSID10542709
• 40482-06-2
• JFLVVCGMJYMWML-NTSWFWBYSA-N
• trans-(2-Aminocyclopentyl)methanol
• AKOS006337822
• ((1R,2R)-rel-2-Aminocyclopentyl)methanol
• 1390734-38-9
• SCHEMBL2200276
• EN300-1590691
• DB-187057
• [(1R,2R)-2-AMINOCYCLOPENTYL]METHANOL
• trans-2-aminocyclopentylmethanol
• CS-0452188
• DB-327555
• Cyclopentanemethanol, 2-amino-, trans-
• trans-2-(amino)cyclopentylmethanol

• MDL： MFCD16294266
• Inchi： 1S/C6H13NO/c7-6-3-1-2-5(6)4-8/h5-6,8H,1-4,7H2/t5-,6+/m0/s1
• InChI Key： JFLVVCGMJYMWML-NTSWFWBYSA-N
• SMILES： OC[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines